Cas no 2680540-48-9 (1-(methoxymethyl)-2-azabicyclo2.1.1hexan-4-ylmethanol)

• Product Name: 1-(methoxymethyl)-2-azabicyclo2.1.1hexan-4-ylmethanol
• CAS No: 2680540-48-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD34183750
• CID: 5645512
• PubChem ID: 165885810
• Update Time: 2025-10-05

1-(methoxymethyl)-2-azabicyclo2.1.1hexan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)-2-azabicyclo[2.1.1]hexane-4-methanol
• 1-(methoxymethyl)-2-azabicyclo2.1.1hexan-4-ylmethanol

• MDL： MFCD34183750
• Inchi： 1S/C8H15NO2/c1-11-6-8-2-7(3-8,5-10)4-9-8/h9-10H,2-6H2,1H3
• InChI Key： IMFBEZIDKCKRCA-UHFFFAOYSA-N
• SMILES： C12(COC)CC(CO)(C1)CN2

Experimental Properties

• Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 226.5±5.0 °C(Predicted)
• pka: 15.00±0.10(Predicted)

Additional information on 1-(methoxymethyl)-2-azabicyclo2.1.1hexan-4-ylmethanol

Recent Advances in the Study of 1-(Methoxymethyl)-2-azabicyclo[2.1.1]hexan-4-ylmethanol (CAS: 2680540-48-9)

In recent years, the compound 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-4-ylmethanol (CAS: 2680540-48-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its unique structural features, has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory diseases. The compound's distinct chemical properties, including its stereochemistry and functional group arrangement, make it a valuable intermediate for synthesizing biologically active molecules.

Recent studies have focused on elucidating the synthetic pathways and pharmacological properties of 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-4-ylmethanol. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis route for this compound, highlighting its scalability and potential for industrial application. The study also explored its role as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, which are of interest for treating anxiety and epilepsy disorders.

Another significant development involves the application of this compound in the design of covalent inhibitors for protein targets. Researchers have leveraged its reactive methoxymethyl and hydroxyl groups to create selective inhibitors of enzymes involved in inflammatory pathways. For instance, a 2024 study demonstrated its utility in developing inhibitors of interleukin-1β converting enzyme (ICE), a target for autoimmune diseases. The compound's ability to form stable covalent adducts with active-site residues was a key finding, opening new avenues for irreversible inhibitor design.

In addition to its pharmacological applications, 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-4-ylmethanol has been investigated for its physicochemical properties. Computational modeling studies have predicted favorable drug-like characteristics, including moderate lipophilicity and good membrane permeability. These properties, combined with its synthetic accessibility, position it as a promising scaffold for further medicinal chemistry optimization.

Looking ahead, ongoing research aims to expand the therapeutic applications of this compound. Current efforts include exploring its incorporation into bifunctional molecules for targeted drug delivery and its potential as a building block for macrocyclic compounds. The versatility of 1-(methoxymethyl)-2-azabicyclo[2.1.1]hexan-4-ylmethanol underscores its importance in modern drug discovery, and future studies are expected to uncover additional applications in both small-molecule and biologics development.